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Compound of Interest

Compound Name: N-Benzyl-2,4,5-trichloroaniline

Cat. No.: B3131592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: N-Benzyl-2,4,5-trichloroaniline is a specialized derivative and not a widely

cataloged compound. As such, a specific CAS number is not readily available in common

chemical databases. The information presented herein is based on the properties of the parent

compound, 2,4,5-trichloroaniline, and established synthetic methodologies for N-alkylation of

aromatic amines.

Introduction
N-Benzyl-2,4,5-trichloroaniline is an N-substituted derivative of 2,4,5-trichloroaniline. While

data on this specific molecule is scarce, its structural components—a trichlorinated aniline core

and an N-benzyl group—suggest potential applications in areas where similar compounds have

shown activity, such as in the synthesis of dyes, pesticides, and as intermediates in the

development of pharmacologically active molecules. The chlorinated aniline moiety is a known

structural motif in various bioactive compounds, and the addition of a benzyl group can

significantly alter its physicochemical properties, such as lipophilicity and metabolic stability,

which are critical in drug design.

This guide provides a comprehensive overview of the parent compound, 2,4,5-trichloroaniline,

and a detailed, plausible experimental protocol for the synthesis of N-Benzyl-2,4,5-
trichloroaniline.

Physicochemical Properties of 2,4,5-Trichloroaniline
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Quantitative data for the precursor, 2,4,5-trichloroaniline, is summarized below. These

properties are foundational for the synthesis and purification of its N-benzylated derivative.

Property Value Reference

CAS Number 636-30-6 [1][2]

Molecular Formula C₆H₄Cl₃N [1][2]

Molecular Weight 196.46 g/mol [2]

Appearance
Grey-brown crystalline

powder/chunks

Melting Point 93-95 °C

Boiling Point 270 °C

IUPAC Name 2,4,5-trichloroaniline [1]

Synthesis of N-Benzyl-2,4,5-trichloroaniline
The synthesis of N-Benzyl-2,4,5-trichloroaniline can be achieved through the N-alkylation of

2,4,5-trichloroaniline with a suitable benzylating agent, such as benzyl chloride or benzyl

bromide. The following protocol is a representative method adapted from general procedures

for the N-benzylation of anilines.

3.1. Experimental Protocol: N-Benzylation using Benzyl Chloride

This procedure is based on established methods for the N-alkylation of anilines.

Materials:

2,4,5-Trichloroaniline

Benzyl chloride

Sodium bicarbonate (NaHCO₃) or another suitable base (e.g., potassium carbonate)

Anhydrous solvent (e.g., Acetonitrile, Dimethylformamide)
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Deionized water

Organic solvent for extraction (e.g., Ethyl acetate, Dichloromethane)

Brine solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2,4,5-trichloroaniline (1 equivalent) in the chosen anhydrous solvent.

Addition of Base: Add sodium bicarbonate (1.5-2 equivalents) to the solution. The base acts

as a scavenger for the hydrochloric acid generated during the reaction.

Addition of Benzylating Agent: Slowly add benzyl chloride (1.1 equivalents) to the stirred

suspension at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain it for several hours (typically 4-24

hours). The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC).

Work-up:

After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

Filter the solid byproducts (inorganic salts).

Remove the solvent from the filtrate under reduced pressure. .

Purification: The crude product can be purified by column chromatography on silica gel,

using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to isolate the

desired N-Benzyl-2,4,5-trichloroaniline.

Characterization: The structure and purity of the final product should be confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS).
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3.2. Proposed Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of N-Benzyl-2,4,5-
trichloroaniline.

2,4,5-Trichloroaniline +
Benzyl Chloride +

Base (e.g., NaHCO₃)

Reflux
(Monitor by TLC)

Heat

Anhydrous Solvent
(e.g., Acetonitrile)

Filtration &
Solvent Evaporation

Column
Chromatography N-Benzyl-2,4,5-trichloroaniline

Click to download full resolution via product page

Caption: Synthetic workflow for N-Benzyl-2,4,5-trichloroaniline.

Potential Biological Activity and Signaling Pathways
While no specific biological activities or signaling pathway interactions have been reported for

N-Benzyl-2,4,5-trichloroaniline, the structural motifs present in the molecule allow for some

informed speculation for future research directions.

Antimicrobial and Antifungal Activity: Chloroaniline derivatives are known to possess

antimicrobial properties. The addition of a lipophilic benzyl group could enhance membrane

permeability and potentially lead to compounds with antibacterial or antifungal activity.

Enzyme Inhibition: The N-benzyl aniline scaffold is present in various enzyme inhibitors.

Depending on its three-dimensional conformation, N-Benzyl-2,4,5-trichloroaniline could

potentially interact with the active sites of various enzymes.

4.1. Hypothetical Signaling Pathway Interaction
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Given that many small molecule drugs exert their effects by modulating signaling pathways, a

logical starting point for investigating the biological activity of N-Benzyl-2,4,5-trichloroaniline
would be to screen it against common kinase pathways involved in cell proliferation and

survival, such as the MAPK/ERK pathway.

The following diagram illustrates a simplified representation of a generic kinase signaling

pathway that could be a target for investigation.
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Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway.
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Conclusion
N-Benzyl-2,4,5-trichloroaniline represents a chemical entity with potential for further

investigation in medicinal chemistry and materials science. This technical guide provides a

foundational understanding of its synthesis based on established chemical principles and the

properties of its precursor. The lack of existing data underscores the opportunity for novel

research into the characterization and biological evaluation of this and related compounds.

Researchers and drug development professionals are encouraged to use the provided

protocols as a starting point for their own investigations into the properties and potential

applications of N-Benzyl-2,4,5-trichloroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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